2-(2,3-Dihydro-1-benzofuran-7-yl)ethan-1-ol

• Molecular Formula: C10H12O2
• Molecular Weight: 164.20 g/mol
• IUPAC Name: 2-(2,3-dihydro-1-benzofuran-7-yl)ethanol
• InChI: InChI=1S/C10H12O2/c11-6-4-8-2-1-3-9-5-7-12-10(8)9/h1-3,11H,4-7H2
• InChI Key: FMGCOQKDVWIHJN-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=CC=C2CCO

Description

2-(2,3-Dihydro-1-benzofuran-7-yl)ethan-1-ol (CAS 1521473-59-5) is a high-purity chemical compound with the molecular formula C 10 H 12 O 2 and a molecular weight of 164.20 g/mol, supplied for advanced research applications . This compound features the 2,3-dihydro-1-benzofuran scaffold, a privileged structure in medicinal chemistry known for its versatile biological activities . Benzofuran derivatives are extensively investigated as core structural units for developing new pharmacological agents due to their ability to interact with diverse biological targets . This compound serves as a key synthetic intermediate or building block in organic and medicinal chemistry research. Researchers value this scaffold for exploring new therapeutic agents, particularly in oncology. Benzofuran derivatives have demonstrated significant potential in anticancer research, showing promising activity against various human cancer cell lines, including non-small-cell lung cancer (NSCLC), leukemia, breast cancer (MCF-7), and colon cancer cells through mechanisms such as epidermal growth factor receptor (EGFR) inhibition and induction of apoptosis . Furthermore, the structural framework of this compound is relevant to antimicrobial research, as similar benzofuran derivatives have been studied for their activity against Gram-positive bacteria and Mycobacterium tuberculosis , making them valuable precursors in the development of new anti-infective agents . This product is intended For Research Use Only and is not for diagnostic or therapeutic procedures.

Preparation Methods

Iron(III)-Catalyzed Activation and Copper(I)-Catalyzed Cyclization

A recently developed one-pot, two-step method involves:

• Step 1: Iron(III)-catalyzed iodination of the aryl ring to activate the substrate selectively at the desired position.
• Step 2: Copper(I)-catalyzed intramolecular cyclization forming the dihydrobenzofuran ring by C–O bond formation.

This approach is mild and avoids overoxidation or formation of benzofuran byproducts, which are common issues in other oxidative methods. It is particularly effective for substrates bearing primary or secondary hydroxy groups, such as ethan-1-ol substituents.

Key features:

• High regioselectivity for iodination at the 7-position of the benzofuran precursor.
• Compatibility with electron-rich aryl rings.
• Yields of dihydrobenzofurans typically range from 56% to 72%.
• Applicable to substrates with primary and secondary alcohols, important for preparing 2-(2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol.

Example reaction conditions:

Catalyst/System	Temperature	Time	Yield (%)	Notes
Fe(III) catalyst + Cu(I)	50 °C	7 hours (iodination) + cyclization	63–72	One-pot process, clean product formation

This method was successfully applied in the synthesis of natural product analogs, demonstrating its utility for complex dihydrobenzofuran scaffolds.

Intramolecular Cyclization of o-(1-Alkynyl)phenols

Another established method involves the acid-mediated cyclization of o-(1-alkynyl)phenol derivatives:

• The starting material is an o-(1-alkynyl)phenol with a suitable substituent at the 7-position.
• Treatment with p-toluenesulfonic acid or other acid catalysts induces cyclization to the dihydrobenzofuran ring.
• This method allows for the introduction of various substituents on the benzofuran ring, including hydroxyethyl groups.

Typical conditions:

Reagents	Solvent	Temperature	Yield (%)	Notes
p-Toluenesulfonic acid	Toluene or similar	Reflux	Moderate to good	Acid-mediated cyclization of alkynyl phenols

This approach is versatile but may require protection/deprotection steps for sensitive substituents.

Wittig Reagent Intramolecular Condensation

Intramolecular Wittig condensation of o-acyloxybenzylidene phosphoranes is another route:

• The o-acyloxybenzylidene phosphorane intermediate is prepared from appropriate precursors.
• In the presence of base and under reflux in toluene, intramolecular condensation forms the benzofuran ring.
• This method is useful for constructing 2-substituted benzofurans and can be adapted for dihydrobenzofurans by subsequent reduction steps.

Reaction profile:

Step	Conditions	Outcome
Formation of phosphorane	Base, solvent	Intermediate prepared
Intramolecular condensation	Reflux in toluene	Cyclized benzofuran derivative

This method allows precise control over substitution patterns but can be synthetically more involved.

Reduction and Functional Group Manipulation

To obtain the ethan-1-ol substituent at the 7-position:

• Starting from 7-substituted benzofuran derivatives (e.g., 7-hydroxy or 7-halobenzofurans), side-chain elongation via nucleophilic substitution or coupling reactions can be performed.
• Reduction of aldehyde or ketone intermediates to the corresponding alcohols is typically achieved by catalytic hydrogenation or hydride reagents.
• For example, Wolff-Kishner reduction or catalytic hydrogenation can reduce 2-acetylbenzofuran intermediates to 2-ethylbenzofuran derivatives, which can be further functionalized.

Typical reduction conditions:

Reagent/Catalyst	Conditions	Yield (%)	Notes
Ru(II) catalyst + H2	10 bar, room temp	64–95	High enantiomeric excess possible
Hydride reagents (e.g., NaBH4)	Mild conditions	High	Selective reduction of carbonyls

These steps are crucial for installing the ethan-1-ol group on the benzofuran ring.

Summary Table of Preparation Methods

Method	Key Reagents/Catalysts	Conditions	Yield Range (%)	Advantages	Limitations
Iron(III)-catalyzed iodination + Cu(I) cyclization	Fe(III) catalyst, Cu(I) catalyst	50 °C, 7 h + cyclization	56–72	Mild, regioselective, clean products	Slightly longer reaction time
Acid-mediated cyclization of o-(1-alkynyl)phenols	p-Toluenesulfonic acid	Reflux in toluene	Moderate to good	Versatile, straightforward cyclization	May require protection/deprotection steps
Intramolecular Wittig condensation	Phosphorane base, toluene reflux	Reflux	Moderate	Precise substitution control	Multi-step preparation of intermediates
Reduction of carbonyl intermediates	Ru(II) catalyst, H2 or hydrides	Mild to moderate conditions	64–95	High selectivity, can achieve stereocontrol	Requires prior functional group installation

Research Findings and Considerations

• The iron(III)/copper(I) one-pot method stands out for its operational simplicity and high regioselectivity, making it highly suitable for preparing 2-(2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol and analogs.
• Avoidance of overoxidation and byproduct formation is critical when working with electron-rich substrates bearing hydroxyethyl groups.
• Computational studies (Density Functional Theory) support the regioselectivity observed in iron(III)-catalyzed iodination, rationalizing selective functionalization at the 7-position.
• The synthetic route choice depends on substrate availability, desired yield, and functional group tolerance.

Chemical Reactions Analysis

2-(2,3-Dihydro-1-benzofuran-7-yl)ethan-1-ol undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the ethan-1-ol group can lead to the formation of corresponding aldehydes or carboxylic acids.

Scientific Research Applications

2-(2,3-Dihydro-1-benzofuran-7-yl)ethan-1-ol has several scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex benzofuran derivatives . In biology and medicine, benzofuran compounds, including 2-(2,3-Dihydro-1-benzofuran-7-yl)ethan-1-ol, have shown potential as anticancer, antibacterial, and antiviral agents . These compounds are also studied for their antioxidant properties and potential therapeutic applications in treating various diseases.

Mechanism of Action

The mechanism of action of 2-(2,3-Dihydro-1-benzofuran-7-yl)ethan-1-ol involves its interaction with specific molecular targets and pathways. Benzofuran derivatives are known to inhibit certain enzymes and proteins involved in disease progression . For example, some benzofuran compounds have been found to inhibit the activity of matrix metalloproteinases, which play a role in cancer metastasis. The exact molecular targets and pathways may vary depending on the specific biological activity being studied.

Comparison with Similar Compounds

Comparison with Similar Compounds

Benzofuran derivatives exhibit significant structural and functional diversity due to variations in substituents and ring modifications. Below is a detailed comparison of 2-(2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol with structurally related compounds:

Table 1: Structural and Physicochemical Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents/Modifications	Notable Properties/Applications
2-(2,3-Dihydro-1-benzofuran-7-yl)ethan-1-ol	C₁₀H₁₂O₂	164.20	Ethanol group at 7-position	Intermediate in organic synthesis
(2,3-Dihydro-1-benzofuran-7-yl)acetic acid	C₁₀H₁₀O₃	178.19	Acetic acid group at 7-position	Potential precursor for bioactive molecules
2-(5-Fluoro-7-methyl-3-methylsulfanyl-1-benzofuran-2-yl)acetic acid	C₁₃H₁₃FO₃S	280.30	Fluorine, methyl, and methylsulfanyl groups	Antibacterial, antifungal activities
1-(5-Chloro-2,3-dihydro-1-benzofuran-7-yl)ethan-1-amine hydrochloride	C₁₀H₁₂ClNO·HCl	233.13 (free base)	Chlorine and amine groups	Pharmacological candidate (unconfirmed)
7-Hydroxy-2,2-dimethyl-1-benzofuran-3(2H)-one	C₁₀H₁₀O₃	178.19	Hydroxy and dimethyl groups, ketone moiety	Synthetic intermediate for agrochemicals

Key Comparisons

Functional Group Influence The ethanol substituent in 2-(2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol enhances hydrophilicity compared to non-polar analogs like 7-Hydroxy-2,2-dimethyl-1-benzofuran-3(2H)-one, which contains a ketone group .

Pharmacological Potential Substitutions with halogens (e.g., fluorine in ’s compound) or methylsulfanyl groups correlate with enhanced antimicrobial activity. For example, 2-(5-Fluoro-7-methyl-3-methylsulfanyl-1-benzofuran-2-yl)acetic acid shows notable antibacterial properties .

Synthetic Utility

• 2-(2,3-Dihydro-1-benzofuran-7-yl)ethan-1-ol’s primary use is as a building block in organic synthesis, whereas its acetamide analog () demonstrates more complex reactivity due to the nitro and fluoro substituents, enabling diverse derivatization .

Biological Activity

2-(2,3-Dihydro-1-benzofuran-7-yl)ethan-1-ol is a benzofuran derivative notable for its diverse biological activities. This compound features a fused benzene and furan ring structure, which contributes to its interaction with biological macromolecules. Understanding its biological activity is crucial for potential therapeutic applications.

The molecular formula of 2-(2,3-Dihydro-1-benzofuran-7-yl)ethan-1-ol is $\text{C}_{10}\text{H}_{12}\text{O}_2$, with a molecular weight of 164.20 g/mol. Below are its key chemical properties:

Property	Value
Molecular Formula	C10H12O2
Molecular Weight	164.20 g/mol
IUPAC Name	2-(2,3-dihydro-1-benzofuran-7-yl)ethanol
InChI	InChI=1S/C10H12O2/c11-6-4-8-2-1-3-9-5-7-12-10(8)9/h1-3,11H,4-7H2
Canonical SMILES	C1COC2=C1C=CC=C2CCO

The biological activity of 2-(2,3-Dihydro-1-benzofuran-7-yl)ethan-1-ol is largely attributed to its ability to interact with various molecular targets in the body. The hydroxyl group can form hydrogen bonds with proteins, while the benzofuran ring engages in π–π interactions with aromatic residues in enzymes and receptors. This dual interaction mechanism may lead to modulation of enzyme activity or receptor signaling pathways .

Antimicrobial Activity

Recent studies have demonstrated that compounds similar to 2-(2,3-Dihydro-1-benzofuran-7-yl)ethan-1-ol exhibit significant antibacterial and antifungal properties. For instance, certain benzofuran derivatives have shown inhibition against various bacterial strains with reported inhibition zones ranging from 18 mm to 24 mm . The presence of the hydroxyl group enhances the inhibitory action against bacteria by improving solubility and interaction with bacterial cell walls.

Antiproliferative Effects

Research indicates that benzofuran derivatives can induce apoptosis in cancer cells. Specifically, studies involving K562 leukemia cells revealed that certain compounds within this class increased reactive oxygen species (ROS) levels, leading to mitochondrial dysfunction and subsequent apoptosis . The compound's ability to activate caspases further supports its potential as an anticancer agent.

Neuroprotective Effects

There is emerging evidence suggesting that benzofuran derivatives may possess neuroprotective properties. These compounds have been implicated in the modulation of neurotransmitter systems and exhibit potential protective effects against neurodegenerative diseases due to their antioxidant capabilities .

Study on Antimicrobial Properties

A study conducted on various benzofuran derivatives demonstrated their effectiveness against Staphylococcus aureus and Escherichia coli. The results indicated that compounds with hydroxyl substitutions showed enhanced antimicrobial activity compared to their non-hydroxylated counterparts.

Study on Apoptosis Induction

In vitro studies utilizing K562 cells showed that treatment with 2-(2,3-Dihydro-1-benzofuran-7-yl)ethan-1-ol resulted in a marked increase in apoptotic cell death. Flow cytometry analysis revealed significant changes in phosphatidylserine distribution, indicating early apoptotic changes after treatment .

Q & A

Q. Example Workflow :

Optimize computational geometry using B3LYP/6-31G(d).

Overlay calculated IR/NMR with experimental data.

Adjust torsional parameters iteratively.

What methodologies are employed to assess the bioactivity of dihydrobenzofuran derivatives like 2-(2,3-Dihydro-1-benzofuran-7-yl)ethan-1-ol?

Advanced Research Question

• Enzyme Inhibition Assays : Fluorescence polarization or SPR to study interactions with targets like cytochrome P450 .
• Cellular Uptake Studies : Radiolabeled compounds (e.g., $^{14}$C-ethanol moiety) track intracellular distribution.
• ADME Profiling : HPLC-MS quantifies metabolic stability in liver microsomes .

Advanced Research Question

• Asymmetric Catalysis : Chiral ligands (e.g., BINOL) in Pd-mediated coupling reactions enforce enantioselectivity .
• Chiral Chromatography : Use cellulose-based columns (e.g., Chiralpak IA) to separate enantiomers.
• Crystallization-Induced Diastereomer Resolution : Co-crystallize with chiral auxiliaries (e.g., tartaric acid derivatives) .

Case Study : achieved >95% ee via [3,3]-sigmatropic rearrangement under kinetic control.

How can researchers mitigate challenges in scaling up the synthesis of 2-(2,3-Dihydro-1-benzofuran-7-yl)ethan-1-ol for preclinical studies?

Advanced Research Question

• Flow Chemistry : Continuous reactors improve heat/mass transfer for exothermic steps (e.g., NaH-mediated reactions) .
• Process Analytical Technology (PAT) : In-line FTIR monitors reaction progression.
• Byproduct Management : Use DOE (Design of Experiments) to optimize solvent ratios and catalyst loading.

Key Consideration : Replace hazardous bases (e.g., NaH) with polymer-supported alternatives for safer scale-up.